(2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide

• Molecular Formula: C21H22N6S2
• Molecular Weight: 422.6 g/mol
• IUPAC Name: (2S)-5-methyl-N,2-bis(4-methylphenyl)-N//'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide
• InChI: InChI=1S/C21H22N6S2/c1-13-5-9-17(10-6-13)19-27(26-16(4)28-19)20(23-21-25-24-15(3)29-21)22-18-11-7-14(2)8-12-18/h5-12,19H,1-4H3,(H,22,23,25)/t19-/m0/s1
• InChI Key: PWXKJOPSQULAOD-IBGZPJMESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)[C@H]2N(N=C(S2)C)/C(=N/C3=NN=C(S3)C)/NC4=CC=C(C=C4)C
• SMILES: CC1=CC=C(C=C1)C2N(N=C(S2)C)C(=NC3=NN=C(S3)C)NC4=CC=C(C=C4)C

Description

(2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide is a chemical compound that has shown potential in scientific research applications. This compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes and proteins that are involved in cancer cell growth and proliferation. It has also been shown to have antioxidant properties.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce oxidative stress, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using (2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide in lab experiments is its potential as an anticancer agent and its antioxidant properties. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on (2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide. One direction is to further study its mechanism of action to better understand how it inhibits cancer cell growth and proliferation. Another direction is to study its potential use in the treatment of other diseases, such as Parkinson's disease. Additionally, further studies can be conducted to optimize its synthesis method and improve its bioavailability.

Synthesis Methods

(2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide has been synthesized using various methods. One such method involves the reaction of 5-methyl-1,3,4-thiadiazol-2-amine with 2,3-bis(4-methylphenyl)-1,3,4-thiadiazole in the presence of N,N-dimethylformamide (DMF) and triethylamine. The resulting compound is then treated with 2,2'-dithiobis(benzothiazole) to obtain the final product.

Scientific Research Applications

(2S)-5-methyl-N,2-bis(4-methylphenyl)-N'-(5-methyl-1,3,4-thiadiazol-2-yl)-2H-1,3,4-thiadiazole-3-carboximidamide has shown potential in various scientific research applications. One such application is in the field of cancer research. Studies have shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease.